Cas no 45726-44-1 ( )

• Product Name: &nbsp
• CAS No: 45726-44-1
• MF: C₄H₅N₄NaS
• MW: 164.164068937302
• CID: 930004
• PubChem ID: 23713746
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• sodium,4,6-diamino-1H-pyrimidine-2-thione
• 4,6-diamino-2-mercaptopyrimidine Na salt
• NSC409787
• sodium salt of 4,6-diamino-2-mercapto pyrimidine
• sodium (4,6-diaminopyrimidin-2-yl)sulfanide
• sodium 4,6-diaminopyrimidine-2-thiolate
• 45726-44-1
•  

• Inchi： 1S/C4H6N4S.Na/c5-2-1-3(6)8-4(9)7-2;/h1H,(H5,5,6,7,8,9);/q;+1/p-1
• InChI Key： RWJJIOAARHAKIA-UHFFFAOYSA-M
• SMILES： [S-]C1=NC(=CC(N)=N1)N.[Na+]

Computed Properties

• Exact Mass: 165.02100
• Monoisotopic Mass: 164.01326163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 93.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• PSA: 112.81000
• LogP: 1.46600